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Compound of Interest

Compound Name: Maltobionic acid

Cat. No.: B1224976 Get Quote

Maltobionic acid, a polyhydroxy bionic acid, is gaining significant attention in the fields of

cosmetics, pharmaceuticals, and food science due to its multifaceted beneficial properties. This

technical guide provides an in-depth overview of its core chemical identity, physicochemical

properties, synthesis methodologies, mechanisms of action, and relevant experimental

protocols for researchers, scientists, and drug development professionals.

Core Identity
CAS Number: 534-42-9[1][2][3][4][5]

Molecular Formula: C12H22O12

IUPAC Name: (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxyhexanoic acid

Synonyms: 4-O-a-D-Glucopyranosyl-D-gluconic acid

Physicochemical Properties
A summary of the key physicochemical properties of Maltobionic acid is presented in the table

below for easy reference and comparison.
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Property Value Source

Molecular Weight 358.30 g/mol

Appearance White crystalline powder

Melting Point 155-157 °C (decomposes)

Density (Predicted) 1.79 ± 0.1 g/cm³

Boiling Point (Predicted) 864.7 ± 65.0 °C

pKa 3.8

Water Solubility (Predicted) 207 g/L

Synthesis and Production
Maltobionic acid is primarily produced through the oxidation of maltose, which can be

achieved via chemical or enzymatic methods.

Chemical Synthesis: This route involves the oxidation of maltose using chemical catalysts.

Historically, various oxidizing agents have been employed for the chemical oxidation of

disaccharides to their corresponding aldobionic acids. Heterogeneous catalysis, utilizing

catalysts like gold supported on titanium dioxide (Au/TiO₂) or alumina, has been explored as

an alternative. However, chemical synthesis methods can present challenges such as the

use of costly and potentially hazardous metal catalysts and the formation of unwanted

byproducts.

Enzymatic Synthesis: This method is often preferred as it is considered a cleaner technology,

operating under milder process conditions with less residue formation. One notable

enzymatic approach utilizes the enzyme complex glucose-fructose oxidoreductase/glucono-

δ-lactonase from the bacterium Zymomonas mobilis. Another method involves the use of

quinoprotein glucose dehydrogenase (GDH) from Pseudomonas taetrolens. Genetically

engineered P. taetrolens has been shown to achieve high-level production of maltobionic
acid from high-maltose corn syrup, an inexpensive substrate.

Mechanism of Action and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maltobionic acid exhibits several beneficial properties that make it a valuable ingredient in

various applications, particularly in skincare and cosmetics.

Gentle Exfoliation: As a polyhydroxy acid (PHA), it promotes gentle exfoliation by weakening

the bonds between keratinocytes in the stratum corneum, aiding in the removal of dead skin

cells. Its larger molecular weight compared to alpha hydroxy acids (AHAs) results in slower

skin penetration, leading to primarily surface-level action and a reduced risk of irritation.

Moisturization and Skin Barrier Enhancement: Maltobionic acid is a potent humectant,

capable of strongly attracting and binding water due to its numerous hydroxyl groups. This

action enhances skin hydration, elasticity, and softness. It also forms a protective film on the

skin's surface, reducing water loss and strengthening the skin's natural barrier function.

Antioxidant and Anti-Aging Effects: It functions as an antioxidant by scavenging free radicals

and chelating metal ions that can promote oxidative stress. By inhibiting matrix

metalloproteinase (MMP) enzymes, it helps to protect against the degradation of collagen, a

key factor in skin aging. Clinical studies have shown that topical application of an 8%

maltobionic acid cream can improve skin elasticity, firmness, texture, and reduce the

appearance of fine lines and wrinkles. Histological studies have demonstrated an increase in

epidermal thickness and glycosaminoglycan (GAG) staining with its use.

Other Applications: Beyond cosmetics, maltobionic acid is explored for its potential in the

food and pharmaceutical industries. Calcium maltobionate is considered a potential soluble

calcium source for food and pharmaceutical products. It has also been used in organ

preservation solutions due to its ability to inhibit hydroxyl radical production. Furthermore, it

has shown antimicrobial potential against several bacteria.

Experimental Protocols
Enzymatic Production and Purification of Maltobionic
Acid
The following protocol is a generalized methodology based on enzymatic synthesis and

subsequent purification.

Enzymatic Bioconversion:
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Prepare a solution of maltose or high-maltose syrup.

Introduce the enzymatic complex, for instance, from Zymomonas mobilis or genetically

engineered Pseudomonas taetrolens.

Maintain the reaction under optimized conditions of temperature and pH. The pH is often

controlled by the addition of a base like NaOH, which results in the formation of the salt

(e.g., sodium maltobionate).

Monitor the conversion of maltose to maltobionate over time.

Conversion of Sodium Maltobionate to Maltobionic Acid:

To convert the salt form to the acid form, an ion exchange method can be employed.

A strong acid cationic resin (e.g., Amberlite IRA-120) is first washed with distilled water

and then activated with an acid solution (e.g., 1.0 M HCl).

The solution containing sodium maltobionate is passed through the activated resin

column, where sodium ions are exchanged for hydrogen ions, yielding maltobionic acid.

Purification by Crystallization:

The resulting maltobionic acid solution can be concentrated.

Crystallization is induced by the addition of a solvent such as methanol.

Evaluations have shown that using 80% methanol with two sequential precipitations can

be effective in separating maltobionic acid from byproducts like sorbitol.

The resulting crystals are collected, washed, and dried.

In Vitro Cytotoxicity and Cytoprotection Assay
Cell Culture:

Human Embryonic Kidney (HEK-293) cells are cultured in appropriate media in 96-well

plates and incubated for 24 hours.
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Treatment:

Cells are treated with varying concentrations of maltobionic acid (up to 500 µg/mL) for a

specified duration (e.g., 30 minutes).

For cytoprotection studies, after treatment with maltobionic acid, an oxidative stressor

like hydrogen peroxide (H₂O₂) is added, and the cells are incubated for another 24 hours.

Cell Viability Assessment:

Cell viability is assessed using the MTT assay (thiazolyl blue tetrazolium bromide).

The absorbance is measured to determine the percentage of viable cells compared to

control groups.
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Caption: Enzymatic conversion of maltose to maltobionic acid.
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Caption: Key mechanisms of action of maltobionic acid on the skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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